2-({[4-(2-ethoxyphenyl)-1-piperazinyl]acetyl}amino)benzamide

• IUPAC Name: 2-[[2-[4-(2-ethoxyphenyl)piperazin-1-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C21H26N4O3/c1-2-28-19-10-6-5-9-18(19)25-13-11-24(12-14-25)15-20(26)23-17-8-4-3-7-16(17)21(22)27/h3-10H,2,11-15H2,1H3,(H2,22,27)(H,23,26)
• InChI Key: HABGUDSADLMMGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=CC=CC=C3C(=O)N
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol

Description

2-({[4-(2-ethoxyphenyl)-1-piperazinyl]acetyl}amino)benzamide is a synthetic chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as EAPB, belongs to the class of benzamide derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-({[4-(2-ethoxyphenyl)-1-piperazinyl]acetyl}amino)benzamide is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI). This means that it inhibits the reuptake of serotonin in the brain, leading to an increase in the levels of this neurotransmitter. Serotonin is known to play a key role in regulating mood, and increasing its levels has been shown to have antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its antidepressant effects, it has been shown to have anxiolytic (anti-anxiety) effects. It has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-({[4-(2-ethoxyphenyl)-1-piperazinyl]acetyl}amino)benzamide is its high purity, which makes it ideal for use in lab experiments. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are many potential future directions for research on 2-({[4-(2-ethoxyphenyl)-1-piperazinyl]acetyl}amino)benzamide. One area of interest is in the development of more selective SSRIs, which could have fewer side effects than current antidepressant medications. Another area of interest is in the development of this compound derivatives with improved pharmacological properties. Finally, this compound could be studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of 2-({[4-(2-ethoxyphenyl)-1-piperazinyl]acetyl}amino)benzamide involves the reaction of 4-(2-ethoxyphenyl)piperazine with 2-aminobenzoyl chloride. The resulting product is purified using column chromatography to obtain the final compound. This method has been reported to yield high purity and good yields of this compound.

Scientific Research Applications

2-({[4-(2-ethoxyphenyl)-1-piperazinyl]acetyl}amino)benzamide has been studied for its potential use as a therapeutic agent for various diseases. One of the major areas of research has been in the field of neuroscience, where this compound has been shown to have potential as a treatment for depression and anxiety disorders. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.